1-(2-Bromo-1,1-difluoroethyl)-4-nitrobenzene
Overview
Description
1-(2-Bromo-1,1-difluoroethyl)-4-nitrobenzene is a chemical compound that belongs to the class of nitrobenzenes. It is used in scientific research for its various applications in different fields.
Mechanism of Action
The mechanism of action of 1-(2-Bromo-1,1-difluoroethyl)-4-nitrobenzene is not fully understood. However, it is known to act as an electrophile and can react with nucleophiles such as amines and thiols.
Biochemical and Physiological Effects:
There is limited information available on the biochemical and physiological effects of this compound. However, it has been reported to have cytotoxic effects on cancer cells.
Advantages and Limitations for Lab Experiments
One of the advantages of using 1-(2-Bromo-1,1-difluoroethyl)-4-nitrobenzene in lab experiments is its high reactivity. It can react with a wide range of nucleophiles, making it a versatile reagent. However, its cytotoxic effects can be a limitation in some experiments.
Future Directions
There are many future directions for the use of 1-(2-Bromo-1,1-difluoroethyl)-4-nitrobenzene in scientific research. One area of interest is its potential use as an anticancer agent. Further studies are needed to determine its mechanism of action and efficacy in treating cancer. It can also be used in the synthesis of new compounds with potential applications in various fields such as medicine, agriculture, and materials science.
Conclusion:
In conclusion, this compound is a chemical compound with various scientific research applications. Its synthesis method is well-established, and it is widely used as a reagent in organic synthesis. Further studies are needed to fully understand its mechanism of action and potential applications in different fields.
Synthesis Methods
The synthesis of 1-(2-Bromo-1,1-difluoroethyl)-4-nitrobenzene involves the reaction of 4-nitrobenzene with 2-bromo-1,1-difluoroethane in the presence of a catalyst. The reaction is carried out under controlled conditions, and the product is purified using various techniques such as recrystallization and chromatography.
Scientific Research Applications
1-(2-Bromo-1,1-difluoroethyl)-4-nitrobenzene is widely used in scientific research for its various applications. It is used as a starting material for the synthesis of other chemical compounds. It is also used as a reagent in organic synthesis for the preparation of various compounds such as nitroalkenes, nitroalkanes, and nitroalkynes.
properties
IUPAC Name |
1-(2-bromo-1,1-difluoroethyl)-4-nitrobenzene |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6BrF2NO2/c9-5-8(10,11)6-1-3-7(4-2-6)12(13)14/h1-4H,5H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QKRCUCJYDUOQCD-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C(CBr)(F)F)[N+](=O)[O-] |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6BrF2NO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
266.04 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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